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Compound of Interest

Compound Name: Methyl linolelaidate

Cat. No.: B149864

An In-depth Technical Guide to Methyl Linolelaidate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl Linolelaidate, including its
chemical identity, physicochemical properties, and biological significance. Detailed
experimental protocols and a summary of its role in metabolic pathways are presented to
support research and development activities.

Chemical Identity

CAS Number: 2566-97-4[1][2][3]1[4]

Molecular Formula: C1oH34O2[1][4][5][6][7]

IUPAC Name: methyl (9E,12E)-octadeca-9,12-dienoate[1][2]

Synonyms

Methyl linolelaidate is known by a variety of synonyms, which are crucial for comprehensive
literature and database searches.
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Synonym Source
Linolelaidic acid methyl ester [21[31[5][8]
Methyl trans,trans-9,12-octadecadienoate [11[2][31[5]
Methyl (E,E)-9,12-octadecadienoate [8]

(9E,12E)-9,12-Octadecadienoic acid methyl
ester

[9]

(E,E)-9,12-Octadecadienoic acid, methyl ester [9]

Methyl 9-trans-12-trans-octadecadienoate [819]
Linolelaidic acid methyl [81I9][10]
Methyl linoelaidate [8]
C18:2 (trans-9,12) [8]
Methyl linoleaidate [8]

9,12-Octadecadienoic acid, methyl ester,

(9E,12E)- 2l

9,12-Octadecadienoic acid, methyl ester, (E,E)- [O1[10][11]

Linoelaidic acid methyl ester [2]

Physicochemical and Spectral Data

A summary of the key physicochemical and spectral properties of methyl linolelaidate is
provided below. This data is essential for its identification, characterization, and handling in a
laboratory setting.
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Property Value Source
Molecular Weight 294.47 g/mol (L4157 a12]
Appearance Colorless to pale yellow liquid [6]119]

Density 0.88 g/mL at 25°C [6][13]

Refractive Index 1.4580 - 1.4620 [12]

Flash Point -1°C [12]

- Soluble in organic solvents,
Solubility o [6]19][13]
limited in water

174.1, 130.2, 128.0, 51.4,
13C NMR (CDCls, ppm) 34.1, 31.6, 29.7, 29.4, 29.2, [8]
27.2,25.7, 25.0, 22.6, 14.1

GC-MS Major Fragments (m/z) 67, 81, 95, 110, 294 [1][8]

Biological Significance and Applications

Methyl linolelaidate, as a trans fatty acid methyl ester, exhibits distinct biological activities
compared to its cis isomer, methyl linoleate. It is a valuable compound for studying lipid
metabolism and has potential applications in various fields.

o Lipid Metabolism Research: It serves as a tool to investigate the metabolic fate and effects of
trans fatty acids. While its cis counterpart, methyl linoleate, is a precursor for arachidonic
acid and prostaglandins, methyl linolelaidate is metabolized differently, influencing lipid
profiles and cellular signaling.

o Antimicrobial Activity: Studies have shown that methyl linolelaidate possesses enhanced
antibacterial activity against Gram-positive bacteria compared to methyl linoleate, which is
attributed to the greater membrane-disrupting capability of the trans configuration.[12][13]

« Inhibition of Lipid Peroxidation: It has been reported to have inhibitory effects on lipid
peroxidation and the production of reactive oxygen species.[11][12] The proposed
mechanism involves the modulation of lipoxygenase or cyclooxygenase enzyme activities.
[11][12]
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» Synthetic Intermediate: Methyl linolelaidate is a useful intermediate in organic synthesis.
For instance, it is a precursor for the preparation of epoxy and hydroxy derivatives of
octadecenoic acid, which have applications in the development of lubricants and other
oleochemicals.[6]

e Food and Cosmetics: It finds use as a flavoring agent in the food industry and as an
emollient in cosmetic formulations.[6][9]

Experimental Protocols
Synthesis of Methyl Linolelaidate via Isomerization of
Methyl Linoleate

This protocol describes a general procedure for the synthesis of methyl linolelaidate by the
isomerization of methyl linoleate, a common and readily available starting material. The method
is based on alkali-isomerization, which promotes the conversion of the cis double bonds to the
more stable trans configuration.

Materials:

Methyl linoleate (high purity)

» Ethylene glycol

e Potassium hydroxide (KOH)

o Methanol

¢ Hexane

e Saturated sodium chloride solution

e Anhydrous magnesium sulfate

 Rotary evaporator

e Separatory funnel
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o Standard glassware for reflux and extraction
Procedure:

o A solution of potassium hydroxide in ethylene glycol (e.g., 1-2 M) is prepared by carefully
dissolving KOH pellets in ethylene glycol with stirring, potentially with gentle heating.

o Methyl linoleate is added to the alkaline ethylene glycol solution in a round-bottom flask
equipped with a reflux condenser.

e The reaction mixture is heated to a specific temperature (e.g., 180°C) and maintained for a
set period (e.g., 15-30 minutes) to induce isomerization. The progress of the reaction can be
monitored by techniques such as gas chromatography (GC).

o After the desired level of isomerization is achieved, the reaction mixture is cooled to room
temperature.

e The mixture is transferred to a separatory funnel and diluted with water and hexane.

e The organic layer containing the methyl esters is washed sequentially with water and
saturated sodium chloride solution to remove ethylene glycol and potassium hydroxide.

e The separated organic layer is dried over anhydrous magnesium sulfate.

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
product containing a mixture of fatty acid methyl esters, enriched in methyl linolelaidate.

» Further purification to isolate pure methyl linolelaidate can be achieved by techniques such
as low-temperature crystallization from an appropriate solvent (e.g., acetone) or preparative
chromatography.

Involvement in Metabolic Pathways

Methyl linolelaidate, as a trans fatty acid, is expected to enter the general fatty acid
metabolism pathways. However, its stereochemistry influences its recognition by enzymes and
subsequent metabolic fate compared to the naturally occurring cis isomer. The following
diagram illustrates a simplified workflow for studying the impact of fatty acid methyl esters on
cellular lipid metabolism.
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Experimental Workflow: Studying Fatty Acid Metabolism
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Caption: Experimental workflow for investigating the cellular effects of methyl linolelaidate.
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The metabolism of fatty acids is a central process for energy production and the synthesis of
structural and signaling lipids. Exogenous fatty acids like methyl linolelaidate are taken up by
cells and can be channeled into various pathways, including beta-oxidation for energy or
incorporation into complex lipids like triglycerides and phospholipids. The trans configuration of
methyl linolelaidate can lead to altered enzyme kinetics and potentially disrupt normal lipid
homeostasis, making it a subject of interest in studies of metabolic syndrome and related
disorders.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b149864#methyl-linolelaidate-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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